Cas no 1293248-61-9 (2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid)

• Product Name: 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid
• CAS No: 1293248-61-9
• MF: C₁₂H₈ClFN₂O₂
• MW: 266.65552520752
• CID: 5770699
• PubChem ID: 61468093
• Update Time: 2025-08-02

2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluoroanilino)pyridine-3-carboxylic acid
• 2-[(4-chloro-3-fluorophenyl)amino]pyridine-3-carboxylic acid
• AKOS010728959
• EN300-7424898
• 1293248-61-9
• 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid

• Inchi： 1S/C12H8ClFN2O2/c13-9-4-3-7(6-10(9)14)16-11-8(12(17)18)2-1-5-15-11/h1-6H,(H,15,16)(H,17,18)
• InChI Key： FMMUUGMNDOEHRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)NC1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 266.0258334g/mol
• Monoisotopic Mass: 266.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid

Introduction to CAS No. 1293248-61-9: 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic Acid

The compound CAS No. 1293248-61-9, also known as 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyridine ring and the carboxylic acid group are key features that contribute to its reactivity and biological activity.

Recent studies have highlighted the importance of halogenated aromatic compounds like this one in medicinal chemistry. The presence of chlorine and fluorine substituents on the aniline moiety enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic agents. Researchers have explored its potential as an antimicrobial agent, where its ability to inhibit bacterial growth has been demonstrated in vitro.

The synthesis of 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid involves a multi-step process, including nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has improved the yield and purity of the compound, making it more accessible for large-scale production. This has been a focus of recent research, with studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development*.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, which are critical for oral drug delivery. Preclinical studies have shown that it has a low toxicity profile, with minimal adverse effects on cellular systems. These findings suggest that it could be a safe option for human use, particularly in chronic disease treatments where long-term administration is required.

Another area of interest is its role in signal transduction pathways. The compound has been shown to modulate key enzymes involved in inflammation and immune response, making it a potential candidate for anti-inflammatory therapies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its development, with clinical trials expected to commence in the near future.

The structural versatility of CAS No. 1293248-61-9 allows for further functionalization, enabling researchers to explore its applications in other therapeutic areas such as oncology and neurodegenerative diseases. By leveraging computational chemistry tools, scientists can predict optimal substitution patterns that enhance its efficacy while minimizing off-target effects.

In conclusion, CAS No. 1293248-61-9: 2-(4-Chloro-3-fluoroanilino)pyridine-3-carboxylic acid represents a cutting-edge molecule with immense potential in modern medicine. Its unique chemical properties, combined with recent advancements in synthesis and pharmacology, position it as a key player in the development of novel therapeutic agents.